Cas no 2121511-68-8 (4-Benzyloxy-2-(trifluoromethoxy)phenylboronic acid pinacol ester)

• Product Name: 4-Benzyloxy-2-(trifluoromethoxy)phenylboronic acid pinacol ester
• CAS No: 2121511-68-8
• MF: C₂₀H₂₂BF₃O₄
• MW: 394.192496776581
• MDL: MFCD28806023
• CID: 5078808
• Update Time: 2026-03-01

4-Benzyloxy-2-(trifluoromethoxy)phenylboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 4-Benzyloxy-2-(trifluoromethoxy)phenylboronic acid pinacol ester
• 2-(4-(benzyloxy)-2-(trifluoromethoxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• MDL： MFCD28806023
• Inchi： 1S/C20H22BF3O4/c1-18(2)19(3,4)28-21(27-18)16-11-10-15(12-17(16)26-20(22,23)24)25-13-14-8-6-5-7-9-14/h5-12H,13H2,1-4H3
• InChI Key： ZFPMEIIBDBBHCP-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C=CC=1B1OC(C)(C)C(C)(C)O1)OCC1C=CC=CC=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 504
• Topological Polar Surface Area: 36.9

Additional information on 4-Benzyloxy-2-(trifluoromethoxy)phenylboronic acid pinacol ester

Comprehensive Guide to 4-Benzyloxy-2-(trifluoromethoxy)phenylboronic acid pinacol ester (CAS No. 2121511-68-8)

4-Benzyloxy-2-(trifluoromethoxy)phenylboronic acid pinacol ester (CAS No. 2121511-68-8) is a highly specialized boronic acid ester compound widely utilized in organic synthesis, pharmaceutical research, and material science. This compound belongs to the class of arylboronic esters, which are pivotal intermediates in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic chemistry. Its unique structure, featuring a benzyloxy group and a trifluoromethoxy substituent, enhances its reactivity and selectivity in various applications.

The growing demand for 4-Benzyloxy-2-(trifluoromethoxy)phenylboronic acid pinacol ester is driven by its role in the development of biologically active molecules and advanced materials. Researchers frequently search for "boronic ester synthesis," "Suzuki coupling reagents," and "trifluoromethoxy phenyl derivatives" to explore its potential. Its CAS No. 2121511-68-8 is often referenced in patent literature and academic journals, underscoring its significance in cutting-edge research.

One of the key advantages of this compound is its stability under ambient conditions, making it a preferred choice for high-throughput screening and medicinal chemistry applications. The pinacol ester moiety protects the boronic acid group, ensuring compatibility with diverse reaction conditions. This feature aligns with the increasing interest in "stable boronic acid derivatives" and "air-tolerant reagents" among synthetic chemists.

In the context of drug discovery, 4-Benzyloxy-2-(trifluoromethoxy)phenylboronic acid pinacol ester serves as a versatile building block for small molecule inhibitors and proteolysis-targeting chimeras (PROTACs). The trifluoromethoxy group is particularly valued for its ability to modulate lipophilicity and metabolic stability, addressing common challenges in "lead optimization" and "ADME properties."

From an industrial perspective, this compound is gaining traction in the synthesis of OLED materials and liquid crystals, where its electron-withdrawing properties are exploited to fine-tune electronic characteristics. Searches for "boronic esters in materials science" and "fluorinated aromatic compounds" highlight its relevance in this rapidly evolving field.

Quality control and analytical methods for CAS No. 2121511-68-8 are critical topics, with researchers often inquiring about "HPLC purity" and "NMR characterization." Reputable suppliers provide detailed certificates of analysis (CoA), ensuring compliance with stringent industry standards. The compound's structural integrity and batch-to-batch consistency are paramount for reproducible results.

Environmental and safety considerations are also integral to discussions about 4-Benzyloxy-2-(trifluoromethoxy)phenylboronic acid pinacol ester. While it is not classified as hazardous, proper handling protocols—such as using personal protective equipment (PPE) and working in well-ventilated areas—are emphasized in safety data sheets (SDS). These precautions align with the broader focus on "green chemistry" and "sustainable synthesis."

In summary, 4-Benzyloxy-2-(trifluoromethoxy)phenylboronic acid pinacol ester (CAS No. 2121511-68-8) is a multifaceted compound with applications spanning pharmaceuticals, materials science, and catalysis. Its unique structural features and functional versatility make it indispensable for researchers tackling complex synthetic challenges. As interest in "fluorinated boronic acids" and "cross-coupling methodologies" continues to grow, this compound will remain at the forefront of innovation.